2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C21H19N5O2S/c1-14-3-7-16(8-4-14)22-19(27)13-29-20-12-11-18-23-24-21(26(18)25-20)15-5-9-17(28-2)10-6-15/h3-12H,13H2,1-2H3,(H,22,27)
• InChI Key: RZKMWDVIGFSKNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CC=C(C=C4)OC)C=C2
• Molecular Formula: C21H19N5O2S
• Molecular Weight: 405.5 g/mol

Description

The compound “2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(p-tolyl)acetamide” is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine. These compounds are of prime importance due to their extensive therapeutic uses. They have a wide range of applications as synthetic intermediates and promising pharmaceuticals.

Synthesis Analysis

The synthesis of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine involves primarily four routes. One of the routes involves the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters, thereby annulation of the triazole ring on thiadiazole. In another method, the reaction of a precursor with two equivalents of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol in refluxing ethanol, in the presence of a catalytic amount of piperidine, affords a related compound.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives is characterized by the fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds typically involve aromatic nucleophilic substitution and cyclization reactions. The reaction conditions and the choice of reagents can significantly influence the yield and the properties of the final product.

Scientific Research Applications

Potential c-Met Kinase Inhibitors

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Anti-Tumor Activity

The compound has shown potential anti-tumor activity. .

Synthesis of Substituted [1,2,4]triazolo[4,3-a]pyridines

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Construction of Thermally Stable Energetic Materials

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Future Directions

The future directions in the research of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives could involve the exploration of their diverse pharmacological activities and the development of new synthetic approaches. This could help in the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.